Ethyl 4-{[3-(dimethylamino)propyl]amino}-6,8-dimethylquinoline-3-carboxylate

• CAS No.: 457937-39-2
• Product Name: Ethyl 4-{[3-(dimethylamino)propyl]amino}-6,8-dimethylquinoline-3-carboxylate
• Molecular Formula: C19H27N3O2
• Molecular Weight: 329.4 g/mol
• IUPAC Name: ethyl 4-[3-(dimethylamino)propylamino]-6,8-dimethylquinoline-3-carboxylate
• Standard InChI: InChI=1S/C19H27N3O2/c1-6-24-19(23)16-12-21-17-14(3)10-13(2)11-15(17)18(16)20-8-7-9-22(4)5/h10-12H,6-9H2,1-5H3,(H,20,21)
• Standard InChIKey: DRDAFDJAYXZMJW-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(C2=CC(=CC(=C2N=C1)C)C)NCCCN(C)C
• Canonical SMILES: CCOC(=O)C1=C(C2=CC(=CC(=C2N=C1)C)C)NCCCN(C)C
• Appearance: Solid powder
• Description: BMH-9 is an inhibitor of RNA polymerase I. It acts by causing nucleolar stress and showing potent anticancer activity across many tumor types.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: BMH-9; BMH 9; BMH9
• Reference: 1: Peltonen K, Colis L, Liu H, Jäämaa S, Zhang Z, Af Hällström T, Moore HM, Sirajuddin P, Laiho M. Small molecule BMH-compounds that inhibit RNA polymerase I and cause nucleolar stress. Mol Cancer Ther. 2014 Nov;13(11):2537-46. doi: 10.1158/1535-7163.MCT-14-0256. Epub 2014 Oct 2. PubMed PMID: 25277384; PubMed Central PMCID: PMC4221476.
• PubChem Compound: 1643524
• Last Modified: Nov 11 2021